1-Benzyl-4-(2-naphthylmethyl)piperazine

• Molecular Formula: C22H24N2
• Molecular Weight: 316.4 g/mol
• IUPAC Name: 1-benzyl-4-(naphthalen-2-ylmethyl)piperazine
• InChI: InChI=1S/C22H24N2/c1-2-6-19(7-3-1)17-23-12-14-24(15-13-23)18-20-10-11-21-8-4-5-9-22(21)16-20/h1-11,16H,12-15,17-18H2
• InChI Key: HIZIGRVGOMXQPT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2)CC3=CC4=CC=CC=C4C=C3
• solubility: 23.4 [ug/mL]
• Synonyms: 1-(2-naphthylmethyl)-4-benzylpiperazine; 1-NaMeBzP

Description

1-Benzyl-4-(2-naphthylmethyl)piperazine is a piperazine derivative featuring a benzyl group at the N1 position and a 2-naphthylmethyl substituent at the N4 position. Piperazine derivatives are widely studied for their pharmacological and catalytic properties, with substituents on the piperazine ring critically influencing solubility, receptor affinity, and bioactivity .

Comparison with Similar Compounds

Comparison with Structural Analogues

Key Observations :

• Substituents at N4 (e.g., aryl, sulfonyl, or carbonyl groups) significantly alter reactivity and synthetic accessibility. For instance, 4-chlorobenzoyl derivatives are synthesized in high yields (86%) via straightforward coupling reactions .
• Palladium-mediated methods enable the introduction of aromatic groups (e.g., 3-methylphenyl) under mild conditions .

Receptor Binding and Enzyme Inhibition

Compound Name	Target/Activity	Key Data (Ki/IC50)	Reference
1-Benzyl-4-(piperazin-1-yl)-1H-indole	5-HT6 receptor affinity	Ki = 72–916 nM
Tacrine-piperazine hybrids	BACE1 inhibition (Alzheimer’s target)	IC50 = 19.66–21.88 mM
p-MPPI and p-MPPF (benzylpiperazines)	5-HT1A receptor antagonism	ID50 = 3–5 mg/kg (in vivo)

Key Observations :

• Piperazine derivatives with benzyl groups exhibit variable receptor affinities. For example, 5-HT6 receptor binding ranges from 72 nM to 916 nM depending on substituents .

Physicochemical Properties

Compound Name	Melting Point (°C)	Solubility	NMR Data (δ ppm, CDCl3)	Reference
1-Benzyl-4-(4-chlorobenzoyl)piperazine	98–100	Moderate in DCM	2.42 (br s, 2H), 7.24–7.40 (m, 9H)
1-Benzyl-4-(3-methylphenyl)piperazine	N/A	N/A	1H NMR (400 MHz): Aromatic signals at 7.24

Key Observations :

• Chlorobenzoyl-substituted derivatives exhibit well-defined melting points (~98–100°C) and distinct NMR profiles, suggesting crystalline stability .
• Aromatic substituents (e.g., naphthyl or phenyl groups) may enhance lipophilicity, impacting solubility and bioavailability.